Cas no 946384-46-9 (2-4-(4-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 2-4-(4-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
• CAS No: 946384-46-9
• MF: C₂₀H₂₄ClN₅O
• MW: 385.890462875366
• CID: 6472358
• Update Time: 2025-10-29

2-4-(4-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine
• Methanone, (4-chlorophenyl)[4-[4-methyl-6-(1-pyrrolidinyl)-2-pyrimidinyl]-1-piperazinyl]-

• Inchi： 1S/C20H24ClN5O/c1-15-14-18(24-8-2-3-9-24)23-20(22-15)26-12-10-25(11-13-26)19(27)16-4-6-17(21)7-5-16/h4-7,14H,2-3,8-13H2,1H3
• InChI Key： ZTWGMLLCHMCLRI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(N1CCN(C2=NC(N3CCCC3)=CC(C)=N2)CC1)=O

Additional information on 2-4-(4-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine

Introduction to 2-4-(4-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine (CAS No. 946384-46-9)

2-4-(4-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine, identified by its CAS number 946384-46-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of 2-4-(4-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine incorporates several key functional groups, including a chlorobenzoyl moiety, a piperazine ring, and a pyrrolidine substituent. These structural elements contribute to its unique chemical properties and biological interactions, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. Pyrimidine derivatives, in particular, have shown promise in targeting enzymes and receptors involved in cancer, inflammation, and neurological disorders. The presence of the piperazine and pyrrolidine rings in 2-4-(4-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine suggests that it may possess the ability to interact with a wide range of biological targets.

The chlorobenzoyl group is another critical feature of this compound, as it can influence both the solubility and reactivity of the molecule. This group has been extensively studied in medicinal chemistry due to its ability to enhance binding affinity and selectivity towards certain biological targets. The combination of these structural elements makes 2-4-(4-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-yl)pyrimidine a valuable scaffold for designing new therapeutic agents.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of small-molecule drugs. For instance, compounds similar to 2-4-(4-chlorobenzoyl)piperazin-1-yl-4-methyl-6-(pyrrolidin-1-y l)pyrimidine have been investigated for their potential anti-inflammatory and anti-cancer properties. These studies have demonstrated that modifications in the pyrimidine core can significantly alter the biological activity of the molecule. Therefore, understanding the structural features and their impact on biological function is crucial for optimizing drug candidates.

The synthesis of 2-4-(4-chlorobenzoyl b>)< b>piperazin -1 - yl b > - 4 - methyl - 6 - (< b > pyrrol idin e -1 - y l b >) < b > pyrim idine b > involves multiple steps, each requiring careful optimization to ensure high yield and purity. The chlorobenzoyl group is typically introduced through condensation reactions with appropriate chlorobenzoic acid derivatives. Subsequent functionalization of the piperazine ring with a pyrrolidine substituent further refines the molecular structure.

In terms of pharmacological activity, preliminary studies on 2 - 4 - (< b > 4 - chlor oben z o y l b >) < b > piper azin e -1 - y l b > - 4 - methyl - 6 - (< b > py rro lid ine -1 - y l b >) < b > py rim id ine b > suggest that it may exhibit inhibitory effects on certain enzymes and receptors. For example, it has been hypothesized that this compound could interfere with pathways involved in cancer cell proliferation or inflammation by binding to specific targets. However, further research is needed to validate these hypotheses and determine the exact mechanisms of action.

The development of new drugs often involves extensive testing in vitro and in vivo to assess efficacy, toxicity, and pharmacokinetic properties. Computational modeling and high-throughput screening techniques have become increasingly important tools in this process. These methods allow researchers to predict how different compounds will interact with biological targets and identify promising candidates for further investigation.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging advanced algorithms and molecular simulation techniques, scientists can gain insights into the binding modes of potential drug candidates. This information is crucial for designing molecules with improved affinity and selectivity. In the case of 2 - 4 - (< b > 4 - ch lor o ben z o y l b >) < b > piper azine -1 - y l b > - 4 - methyl - 6 - (< b > py rro lid ine -1 - y l b >) < b > py rim id ine b > , computational studies could help identify optimal modifications to enhance its biological activity.

In conclusion, 2 - 4 - (< b > 4-ch lor ob en z o y l b >) < b > piper azin e--y l b ) _ _ _ _ _ _ _ _ _ _ _ _ . _ . . . . . . . . . . . . . (CAS No.94638d44_46_9 ) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various diseases. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing new therapeutic agents.